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An In-depth Technical Guide on the Solubility of Magnesium Sulfite in Aqueous Solutions

Introduction
Magnesium sulfite (MgSO₃) is an inorganic salt of significant interest in various industrial

applications, including the pulp and paper industry and flue gas desulfurization processes.[1]

Its solubility in aqueous solutions is a critical parameter that dictates its behavior in these

systems. Magnesium sulfite exists in several hydrated forms, with the most common being

the hexahydrate (MgSO₃·6H₂O) and the trihydrate (MgSO₃·3H₂O).[2] The stable form is

dependent on the temperature, with the hexahydrate being stable below approximately 40-

42.5°C and the trihydrate being the stable form at higher temperatures.[2][3][4] This guide

provides a comprehensive overview of the aqueous solubility of magnesium sulfite, detailing

quantitative solubility data, the influence of temperature and other solutes, and the

experimental protocols used for its determination.

Physicochemical Properties
Chemical Formula: MgSO₃ (anhydrous)[2]

Molar Mass: 104.37 g/mol (anhydrous)[5][6]

Appearance: White, crystalline powder.[5][6]
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Hydrates: The most common hydrates are MgSO₃·6H₂O and MgSO₃·3H₂O.[2] The

anhydrous form is hygroscopic.[2]

Aqueous Solubility Data
The solubility of magnesium sulfite in water is temperature-dependent and also depends on

the specific hydrate present. Generally, it is described as slightly soluble in water.[5][6]

Solubility of Magnesium Sulfite Hexahydrate
(MgSO₃·6H₂O)
The hexahydrate is the stable solid phase in equilibrium with a saturated aqueous solution at

temperatures below 40-42.5°C.[4] Its solubility increases with temperature.[7]

Temperature (°C)
Solubility ( g/100g
solution)

Solubility (mol/kg
H₂O)

Other Units

0 0.338[5][8] 0.0324[9]

18 0.0501 mol/dm³[9]

20 0.0478[9]

25 0.646[5][8] 0.050 (±0.005)[7] 5.2 g/L[2]

30 0.0622[9]

35 0.0817[9]

40 0.1081[9]

Solubility of Magnesium Sulfite Trihydrate (MgSO₃·3H₂O)
Above 40-42.5°C, the trihydrate becomes the stable solid phase.[4] Interestingly, the solubility

of the trihydrate generally decreases as temperature increases.[9] However, metastable

hexahydrate can often precipitate at temperatures significantly higher than the transition

temperature.[3][4]
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Temperature (°C)
Solubility ( g/100g
solution)

Solubility (mol/kg H₂O)

40 0.1001[9]

45 0.0906[9]

50 0.082 (±0.003)[7]

55 0.0815[9]

60 0.0789[9]

70 0.0731[9]

80 0.0694[9]

90 0.0640[9]

98 0.615[5][8] 0.0592[9]

Solubility Product Constant (Ksp)
The dissolution of magnesium sulfite in water is an equilibrium process. The solubility product

constant (Ksp) provides a quantitative measure of its solubility.

Compound pKsp

MgSO₃ 2.50[5][8]

Factors Influencing Solubility
The solubility of magnesium sulfite can be significantly affected by the presence of other

chemical species in the solution.

Magnesium Sulfate (MgSO₄): The presence of magnesium sulfate has been shown to

increase the solubility of both magnesium sulfite hexahydrate and trihydrate.[3][4][7]

Magnesium Chloride (MgCl₂): In contrast, the addition of magnesium chloride to the solution

decreases the solubility of magnesium sulfite.[7]
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Sodium Sulfite (Na₂SO₃): The effect of sodium sulfite is more complex. At lower

concentrations (up to about 10 mass %), it increases the solubility of magnesium sulfite.

However, at higher concentrations, the solubility decreases.[7]

Sulfur Dioxide (SO₂): The presence of excess sulfur dioxide, which forms sulfurous acid in

solution, increases the solubility of magnesium sulfite.[7][10] This is due to the formation of

the more soluble magnesium bisulfite (Mg(HSO₃)₂).[10][11]

Experimental Protocols for Solubility Determination
A variety of methods have been employed to determine the solubility of magnesium sulfite.

The most common is the saturation method.

General Saturation Method Workflow:

Preparation: An excess of the magnesium sulfite hydrate (either MgSO₃·6H₂O or

MgSO₃·3H₂O) is added to deionized, and often deoxygenated, water in a sealed vessel.

Equilibration: The mixture is agitated (e.g., by stirring) in a thermostatically controlled bath to

maintain a constant temperature. The system is allowed to equilibrate, which can take from

several hours to several days.[9][10] The attainment of equilibrium is confirmed by analyzing

the concentration of the dissolved salt at different time intervals until it remains constant.[9]

Phase Separation: Once equilibrium is reached, the solid and liquid phases are separated,

typically by filtration or by allowing the solid to settle and carefully withdrawing a sample of

the supernatant liquid.

Analysis of the Saturated Solution: The concentration of magnesium sulfite in the saturated

solution is then determined using various analytical techniques:

Gravimetric Analysis: The magnesium content can be determined gravimetrically by

precipitating it as another compound, such as magnesium sulfate.[9]

Titration: The sulfite concentration is commonly determined by iodometric titration.[9] A

combination of acidimetric and iodometric titrations can be used to determine total and

combined sulfur dioxide.[12]
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Complexometric Titration: Magnesium concentration can also be determined

complexometrically.[10]

Other Specialized Techniques:

Turbidimetric Measurement: Saturation limits have been determined by measuring the

turbidity of solutions of known compositions as they are cooled. The onset of precipitation is

identified as the temperature at which turbidity sharply increases.[12]

Dynamic Gas Analysis: In systems containing excess SO₂, the equilibrium pressure of SO₂

can be determined dynamically by passing an inert gas (like nitrogen) through the solution

and analyzing the off-gas for its SO₂ content using iodometric methods.[10][12]

Visualization of Dissolution Equilibrium
The dissolution of magnesium sulfite in an aqueous solution is an equilibrium process where

the solid salt dissociates into its constituent ions.

MgSO₃(s) Mg²⁺(aq) + SO₃²⁻(aq)

Dissolution (Ksp)

H₂O(l)
Precipitation

Click to download full resolution via product page

Caption: Dissolution equilibrium of solid magnesium sulfite in water.

Conclusion
The aqueous solubility of magnesium sulfite is a complex property influenced by temperature,

the specific crystalline hydrate present, and the chemical composition of the solution. The

hexahydrate form is more stable at lower temperatures and its solubility increases with

temperature, while the trihydrate is stable at higher temperatures and exhibits retrograde

solubility. The presence of other salts, particularly magnesium sulfate and sulfur dioxide,

significantly alters the solubility, a crucial consideration for industrial processes. The

determination of these solubility data relies on meticulous experimental protocols, primarily

based on the saturation method coupled with various analytical techniques. This guide provides
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foundational knowledge for researchers and professionals working with magnesium sulfite in

aqueous environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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